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Compound of Interest

Compound Name: Sodium zirconium lactate

Cat. No.: B097216 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

utilization of sodium zirconium lactate in sol-gel processes for the synthesis of advanced

zirconium-based materials. This methodology is particularly relevant for applications in drug

delivery, biomedical coatings, and catalysis, where control over porosity and material properties

at the nanoscale is crucial.

Introduction
The sol-gel process is a versatile wet-chemical technique used for the fabrication of materials

with a wide range of compositions and morphologies. The use of aqueous precursors is gaining

traction due to its environmental benefits and potential for biological applications. Sodium
zirconium lactate is a water-soluble, stable zirconium precursor that serves as an excellent

candidate for aqueous sol-gel synthesis of zirconia (ZrO₂) and its composites. The lactate

ligand acts as a chelating agent, moderating the hydrolysis and condensation reactions of the

zirconium species, which allows for better control over the final material's structure and

properties. Materials synthesized via this route can be tailored to exhibit high surface area and

controlled porosity, making them ideal for use as drug carriers, bioactive coatings, and

catalysts.
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The following tables summarize key parameters and resulting material properties for typical

aqueous sol-gel syntheses of zirconia. While specific data for sodium zirconium lactate is

limited in published literature, the data presented is based on analogous aqueous systems

using zirconium salts and chelating agents, and provides a baseline for expected outcomes.

Table 1: Precursor and Sol Formation Parameters

Parameter Value/Range Purpose/Effect

Zirconium Precursor
Sodium Zirconium Lactate

Solution
Primary source of zirconia

Lactate to Zirconium Molar

Ratio
2.5:1 to 5.0:1

Stabilization of zirconium ions,

control of hydrolysis rate

pH of Precursor Solution 3.0 - 10.4
Influences the stability of the

precursor solution

Solvent Deionized Water
Aqueous, biocompatible

solvent

Table 2: Gelation and Material Properties
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Parameter Value/Range
Resulting Material
Property

Gelation Temperature Room Temperature to 80°C
Affects gelation time and initial

gel structure

Aging Time 24 - 72 hours
Strengthens the gel network

and influences final porosity

Drying Method
Conventional Oven (60-120°C)

or Supercritical Drying

Determines the degree of pore

collapse (Xerogel vs. Aerogel)

Calcination Temperature 400°C - 1200°C

Controls the crystalline phase

(tetragonal vs. monoclinic) and

particle size

Resulting Particle Size 10 - 50 nm

Dependent on calcination

temperature and precursor

concentration

Surface Area 50 - 250 m²/g
Influenced by drying method

and calcination temperature

Pore Volume 0.1 - 0.5 cm³/g

Dependent on the extent of

network crosslinking and

drying method

Experimental Protocols
The following are detailed protocols for the synthesis of zirconia materials using sodium
zirconium lactate via a sol-gel process.

Protocol 1: Preparation of a Stable Aqueous Sodium
Zirconium Lactate Precursor Solution
This protocol is adapted from patent literature describing the formation of stable zirconium

chelate solutions.

Materials:
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Zirconium hydroxynitrate (20.0% ZrO₂)

Lactic acid (88%)

Sodium hydroxide (50% solution)

Deionized water

Equipment:

Glass beaker

Magnetic stirrer and stir bar

pH meter

Procedure:

In a glass beaker, prepare a sodium lactate solution by carefully adding 396.9 g of 50%

sodium hydroxide solution to 410 g of 88% lactic acid with continuous stirring.

To this sodium lactate solution, slowly add 500 g of zirconium hydroxynitrate solution.

Continue stirring until a clear, homogeneous solution of sodium zirconium lactate is

obtained.

Measure the pH of the final solution. The expected pH will be approximately 10.4, with a

lactate to zirconium molar ratio of 5.0 to 1.0.[1][2]

This stable precursor solution can be stored for future use in sol-gel synthesis.

Protocol 2: Sol-Gel Synthesis of Porous Zirconia
Xerogel
This protocol outlines the steps for forming a zirconia gel from the precursor solution and

subsequent processing to a xerogel.

Materials:
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Sodium Zirconium Lactate Precursor Solution (from Protocol 1)

Deionized water

Equipment:

Beaker

Magnetic stirrer and stir bar

Oven

Tube furnace

Procedure:

Sol Formation: The prepared sodium zirconium lactate solution is the initial sol.

Gelation: The sol can be induced to gel by either gentle heating or aging at room

temperature. For controlled gelation, place the sol in a covered beaker in an oven at 60-

80°C. Gelation time will vary depending on the concentration and temperature. Alternatively,

allow the sol to stand at room temperature for 24-72 hours.

Aging: Once the gel has formed, allow it to age in its mother liquor for 24-48 hours at the

gelation temperature. This step strengthens the gel network.

Washing: Carefully decant the supernatant liquid and wash the gel multiple times with

deionized water to remove residual sodium salts and organic species.

Drying: Place the washed gel in an oven at 80-120°C for 12-24 hours to remove the solvent.

This will result in a solid, porous material known as a xerogel. Significant shrinkage of the gel

is expected during this step.

Calcination: Transfer the dried xerogel to a tube furnace for calcination. Heat the material in

air at a rate of 2-5°C/min to a final temperature between 400°C and 800°C and hold for 2-4

hours. The calcination step removes residual organic components and induces crystallization

of the zirconia. The final crystalline phase (tetragonal or monoclinic) will depend on the

calcination temperature.
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Mandatory Visualizations
Logical Workflow for Sol-Gel Synthesis
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Click to download full resolution via product page

Caption: Workflow for sol-gel synthesis of porous zirconia.
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Caption: Pathway for drug delivery using sol-gel zirconia.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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